Onzigolide

• CAS: 778630-77-6
• Molecular Formula: C86H116N16O12S4
• Molecular Weight: 1694.2 g/mol
• InChI: InChI=1S/C86H116N16O12S4/c1-5-30-101-41-51(32-60-58-17-14-22-64-76(58)54(39-91-64)36-72(60)101)43-115-47-74(105)89-29-13-11-21-66(93-75(106)48-116-44-52-33-61-59-18-15-23-65-77(59)55(40-92-65)37-73(61)102(42-52)31-6-2)81(109)99-70-45-117-118-46-71(86(114)100-78(49(4)103)79(88)107)98-80(108)62(7-3)94-82(110)67(20-10-12-28-87)95-84(112)69(35-53-38-90-63-19-9-8-16-57(53)63)97-83(111)68(96-85(70)113)34-50-24-26-56(104)27-25-50/h8-9,14-19,22-27,38-40,49,51-52,60-62,66-73,78,90-92,103-104H,5-7,10-13,20-21,28-37,41-48,87H2,1-4H3,(H2,88,107)(H,89,105)(H,93,106)(H,94,110)(H,95,112)(H,96,113)(H,97,111)(H,98,108)(H,99,109)(H,100,114)/t49-,51-,52-,60-,61-,62+,66-,67+,68+,69-,70+,71+,72-,73-,78+/m1/s1
• InChIKey: WLBJBODHTIKYSL-JFPOTJHNSA-N

Onzigolide: Dopamine-Somatostatin Dual Agonist

Onzigolide (CAS 778630-77-6, synonym BIM-23A760, TBR-760, Dopastatin) is a synthetic chimeric peptide hybrid that covalently fuses dopaminergic and somatostatinergic pharmacophores into a single molecular scaffold [1]. It functions as a dual agonist at the dopamine D2 receptor (D2R) and somatostatin receptor subtype 2 (SSTR2), with additional lower-affinity binding to SSTR5 [2]. The compound has a molecular formula of C86H116N16O12S4, a molecular weight of 1694.20 g/mol, and contains a cyclic (2→7)-disulfide bridge. Onzigolide is currently under clinical investigation (NCT04335357) for non-functioning pituitary adenomas and has completed Phase II studies in acromegaly and carcinoid syndrome [3].

Workflow Chimeric D2R/SSTR2 dual agonism for pituitary adenoma signaling studies

Model Context Supports NFPA xenograft, acromegaly, prolactinoma, and GEP-NET cell-based models

Selection Logic Single-entity tool where separate D2R + SSTR2 agonists fail to replicate tumor control endpoints

• [1] FDA Substance Registration System. ONZIGOLIDE (UNII: L32IM11DV4). Preferred Substance Name: ONZIGOLIDE. CAS: 778630-77-6. https://precision.fda.gov/uniisearch/srs/unii/L32IM11DV4 View Source
• [2] Halem HA, Hochgeschwender U, Rih JK, Nelson R, Johnson GA, Thiagalingam A, Culler MD. TBR-760, a Dopamine-Somatostatin Compound, Arrests Growth of Aggressive Nonfunctioning Pituitary Adenomas in Mice. Endocrinology. 2020 Aug 1;161(8):bqaa101. doi:10.1210/endocr/bqaa101 View Source
• [3] ClinicalTrials.gov. NCT04335357: TBR-760 in Adult Patients With Non-functioning Pituitary Adenomas. Tiburio Therapeutics. https://clinicaltrials.gov/ct2/show/NCT04335357 View Source

Why Onzigolide Cannot Be Substituted

Onzigolide's chimeric molecular architecture is not pharmacologically equivalent to the co-administration of separate dopamine agonists (e.g., cabergoline) and somatostatin analogs (e.g., octreotide). In vivo evidence demonstrates that equimolar or 10×-higher doses of individual SSTR2 agonists (BIM-23023) and D2R agonists (BIM-53097), administered either alone or in combination, failed to significantly arrest tumor growth in an aggressive NFPA mouse model, whereas Onzigolide (TBR-760) completely halted tumor progression [1]. The covalent tethering of DA and SST moieties within a single molecule is hypothesized to promote ligand-dependent D2R–SSTR2 heterodimerization, resulting in enhanced downstream signaling not achievable with separate agents [1]. Additionally, Onzigolide sustains maximal GH suppression for 24 hours, twice the duration observed with individual SST- or DA-selective analogs (12 hours), further underscoring that its integrated pharmacophore confers a distinct temporal efficacy profile that simple generic combination therapy cannot replicate [2].

Chimeric D2R/SSTR2

Separate Agonists / Combo

Risk Summary

Onzigolide (TBR-760)

Cabergoline + Octreotide

Co-administered agents do not replicate integrated pharmacophore; tumor arrest not recapitulated in NFPA model

Onzigolide (TBR-760)

BIM-53097 + BIM-23023

Equimolar or 10×-higher doses of individual components, alone or combined, failed to arrest tumor growth in vivo

• [1] Halem HA, Hochgeschwender U, Rih JK, Nelson R, Johnson GA, Thiagalingam A, Culler MD. TBR-760, a Dopamine-Somatostatin Compound, Arrests Growth of Aggressive Nonfunctioning Pituitary Adenomas in Mice. Endocrinology. 2020 Aug 1;161(8):bqaa101. doi:10.1210/endocr/bqaa101 View Source
• [2] Jaquet P, Gunz G, Saveanu A, Barlier A, Dufour H, et al. BIM-23A760, a chimeric molecule directed towards somatostatin and dopamine receptors, vs universal somatostatin receptors ligands in GH-secreting pituitary adenomas partial responders to octreotide. J Endocrinol Invest. 2005;28(11 Suppl International):21-27. PMID: 16625841 View Source

Onzigolide Comparative Evidence

Tumor Growth Arrest in Aggressive NFPA Model

In the POMC-KO transgenic mouse model of aggressive non-functioning pituitary adenoma, TBR-760 (Onzigolide) at 1 mg/kg SC QD completely arrested established tumor growth over 8 weeks, yielding a final mean tumor volume of 8.5±1.3 mm³ versus 54.61±10.6 mm³ in vehicle-treated mice (p<0.05; 890±0.7% increase in vehicle) [1]. In contrast, treatment with equimolar or 10×-higher doses of the individual SSTR2-selective agonist BIM-23023 or the individual D2R-selective agonist BIM-53097, either alone or in combination, had no significant effect on tumor growth. A modest suppression was observed only in the lower-dose DAA group [1]. Additionally, significant tumor shrinkage was observed in 20% of TBR-760-treated mice, a qualitative endpoint not achieved by any individual or combined component treatment [1]. This represents the sole demonstration of complete growth arrest by a medical therapy in this model.

NFPA Tumor Arrest

Head-to-head

~6.1-fold larger tumor volume in vehicle; component/combination groups showed no significant suppression

Reported model-response endpoint context; only intact chimeric compound halted progression

POMC-KO mouse model, 8-week treatment, MRI-measured tumor volume

Evidence Dimension	In vivo tumor growth inhibition — change in tumor volume after 8-week treatment
Target Compound Data	TBR-760 1 mg/kg SC QD: final tumor volume 8.5±1.3 mm³ (complete growth arrest from baseline ~10 mm³); 20% of mice achieved tumor shrinkage
Comparator Or Baseline	Vehicle: 54.61±10.6 mm³ (890±0.7% increase). DAA BIM-53097 alone (equimolar or 10×): no significant effect. SSTA BIM-23023 alone (equimolar or 10×): no significant effect. Combination BIM-53097 + BIM-23023: no significant effect
Quantified Difference	TBR-760 arrested tumor growth completely; vehicle tumors grew ~6.1-fold larger; individual or combined components produced no significant tumor suppression
Conditions	POMC-KO heterozygous mice with established pituitary tumors (~10 mm³ baseline), daily SC injection, 8-week treatment, tumor volume measured by MRI. n=6 per group (n=8 for vehicle/TBR-760 survival arms). Male and female mice included.

Why This Matters

Demonstrates that only the intact chimeric compound—not pharmacological equivalents of its individual moieties administered separately or combined—achieves therapeutically meaningful tumor control, providing a clear structural-basis-for-activity rationale that precludes substitution by generic single-target agonists.

• [1] Halem HA, Hochgeschwender U, Rih JK, Nelson R, Johnson GA, Thiagalingam A, Culler MD. TBR-760, a Dopamine-Somatostatin Compound, Arrests Growth of Aggressive Nonfunctioning Pituitary Adenomas in Mice. Endocrinology. 2020 Aug 1;161(8):bqaa101. doi:10.1210/endocr/bqaa101 View Source

Superior GH Suppression vs. Octreotide in Acromegaly

In primary cell cultures derived from 18 human GH-secreting pituitary adenomas from patients partially responsive to octreotide or lanreotide, the chimeric compound BIM-23A760 produced significantly greater maximal suppression of GH secretion compared with octreotide (38±2% vs. 24±2%; p<0.03) [1]. The EC50 of BIM-23A760 for GH suppression was 2 pmol/L, and its high efficacy was linked to an exceptionally high affinity for SSTR2 (IC50: 3 pmol/L) [1]. By comparison, the pan-SSTR ligand SOM230 (pasireotide) was less potent than BIM-23A760 in the same system [1]. Individual SSTR2-selective (BIM-23197: 24±3%), SSTR5-selective (BIM-23268: 20±3%), and D2R-selective (BIM-53097: 20±3%) analogs each produced maximal GH suppression similar to octreotide (23±3%), all inferior to the chimeric compound [1].

GH Suppression vs Octreotide

Head-to-head

38±2% vs 24±2% maximal GH suppression; reported EC50 context ~3.8× higher potency

Reported comparator endpoint context in octreotide-partial-responder tumor cultures

Primary human GH-secreting adenoma cells, 18 tumors

Evidence Dimension	Maximal suppression of GH secretion (% inhibition) from primary human GH-secreting pituitary adenoma cell cultures
Target Compound Data	BIM-23A760: 38±2% maximal GH suppression; EC50 = 2 pmol/L; SSTR2 IC50 = 3 pmol/L
Comparator Or Baseline	Octreotide: 24±2% maximal GH suppression (p<0.03 vs. BIM-23A760). SSTR2-selective BIM-23197: 24±3%. SSTR5-selective BIM-23268: 20±3%. D2R-selective BIM-53097: 20±3%. SOM230 (pasireotide): less potent than BIM-23A760
Quantified Difference	58% relative increase in maximal GH suppression (38% vs. 24%); ~3.8× higher potency than octreotide based on EC50 context
Conditions	Primary cultures from 18 human GH-secreting pituitary adenomas; tumors confirmed to co-express SSTR2, SSTR5, and DAD2 mRNAs; dose-response assessed; all patients were partial responders to chronic octreotide/lanreotide therapy

Why This Matters

Provides direct quantitative evidence that Onzigolide surpasses the standard-of-care SST analog octreotide in suppressing GH secretion from acromegalic tumor cells, including tumors from patients with suboptimal octreotide response—supporting its procurement for acromegaly research where octreotide-refractory models are required.

• [1] Jaquet P, Gunz G, Saveanu A, Barlier A, Dufour H, et al. BIM-23A760, a chimeric molecule directed towards somatostatin and dopamine receptors, vs universal somatostatin receptors ligands in GH-secreting pituitary adenomas partial responders to octreotide. J Endocrinol Invest. 2005;28(11 Suppl International):21-27. PMID: 16625841 View Source

Enhanced Prolactin Suppression vs. Cabergoline

In primary cultures of human prolactinomas, BIM-23A760 achieved maximal prolactin (PRL) inhibition superimposable to that of cabergoline—the first-line DA agonist—but with a 5-fold lower EC50 (0.5±0.1 pmol/L vs. 2.5±1.5 pmol/L for cabergoline) [1]. In dopamine-resistant prolactinomas, where the SSTR5 agonist BIM-23206 and the pan-SSTR ligand SOM230 (pasireotide) were ineffective, both cabergoline and BIM-23A760 retained partial PRL inhibitory activity (19±6% and 21±3% inhibition, respectively), demonstrating that the dopaminergic component of the chimeric molecule remains functional even in the DA-resistant setting [1]. This potency advantage is consistent with bimodal receptor engagement at sub-picomolar concentrations, though antagonist experiments indicate a predominant dopaminergic contribution to PRL suppression [1].

PRL Suppression vs Cabergoline

Head-to-head

EC50 0.5±0.1 pmol/L vs 2.5±1.5 pmol/L; DA-resistant tumors retained 21±3% inhibition

Reported assay potency context; comparable maximal efficacy at lower concentration

10 human prolactinoma cultures, including DA-resistant subset

Evidence Dimension	EC50 for prolactin (PRL) secretion inhibition in primary human prolactinoma cell cultures
Target Compound Data	BIM-23A760: EC50 = 0.5±0.1 pmol/L; maximal PRL inhibition superimposable to cabergoline; DA-resistant tumors: 21±3% PRL inhibition
Comparator Or Baseline	Cabergoline: EC50 = 2.5±1.5 pmol/L; DA-resistant tumors: 19±6% inhibition. SOM230 (pasireotide): ineffective in DA-resistant tumors. BIM-23206 (SSTR5 agonist): ineffective in DA-resistant tumors
Quantified Difference	5-fold lower EC50 for BIM-23A760 (0.5 vs. 2.5 pmol/L); comparable maximal efficacy
Conditions	Primary cultures from 10 human prolactinomas (6 DA-sensitive, 4 DA-resistant); receptor mRNA expression quantified by qPCR: D2DR mean 92.3±47.3 copy/copy β-Gus; SSTR2 mean 1.1±0.7; SSTR5 mean 1.6±0.6

Why This Matters

Demonstrates that Onzigolide achieves equivalent maximal PRL suppression to cabergoline at 5× lower concentration, offering a potency advantage that may translate to reduced dosage requirements in experimental paradigms and providing a research tool active in both DA-sensitive and DA-resistant prolactinoma models where generic alternatives lose efficacy.

• [1] Fusco A, Gunz G, Jaquet P, et al. Somatostatinergic ligands in dopamine-sensitive and -resistant prolactinomas. European Journal of Endocrinology. 2008 May;158(5):595-603. doi:10.1530/EJE-07-0806 View Source

Dual D2R/SSTR2 Receptor Binding Profile

Receptor binding and functional activity profiling reveals that TBR-760 (Onzigolide) is unique among clinically relevant pituitary-targeting agents in possessing simultaneous high-affinity binding and agonist activity at both D2R and SSTR2 [1]. TBR-760 binds SSTR2 with exceptionally high affinity (Ki = 0.01 nM) and D2R with moderate affinity (Ki = 12.1 nM), exhibiting functional agonist EC50 values of 1.22 nM (SSTR2, cAMP) and 0.064 nM (D2R, cAMP) [1]. By contrast, the D2R agonist cabergoline shows high D2R affinity (Ki = 0.8 nM; EC50 = 0.026 nM) but has zero binding to SSTR2, while the SST analog octreotide binds SSTR2 (Ki = 0.43 nM; EC50 = 0.2 nM) but has zero D2R activity [1]. The individual SST component BIM-23023 binds SSTR2 (Ki = 0.42 nM; EC50 = 0.14 nM) and the individual DA component BIM-53097 binds D2R (Ki = 22.1 nM; EC50 = 0.03 nM), yet neither possesses dual-receptor activity [1]. The combined engagement of both receptors within a single molecular entity is proposed to facilitate D2R–SSTR2 heterodimerization with enhanced functional signaling [1].

Dual Receptor Binding

Cross-study

SSTR2 Ki 0.01 nM; D2R Ki 12.1 nM. Only agent with concurrent high-affinity D2R/SSTR2 agonism

Supports receptor co-engagement hypothesis; unique pharmacological profile among pituitary-targeting ligands

In vitro radioligand binding and cAMP functional assays

Evidence Dimension	Receptor binding affinity (Ki) and functional agonist activity (EC50, cAMP assay) at human D2R and SSTR2
Target Compound Data	TBR-760: D2R Ki = 12.1 nM, D2R EC50 = 0.064 nM; SSTR2 Ki = 0.01 nM, SSTR2 EC50 = 1.22 nM. Dual D2R/SSTR2 activity: YES
Comparator Or Baseline	Cabergoline: D2R Ki = 0.8 nM, D2R EC50 = 0.026 nM; SSTR2: no binding/activity. Octreotide: SSTR2 Ki = 0.43 nM, SSTR2 EC50 = 0.2 nM; D2R: no binding/activity. BIM-23023 (SSTA): SSTR2 Ki = 0.42 nM, SSTR2 EC50 = 0.14 nM; D2R: no activity. BIM-53097 (DAA): D2R Ki = 22.1 nM, D2R EC50 = 0.03 nM; SSTR2: no activity
Quantified Difference	TBR-760 is the only agent with dual D2R + SSTR2 binding; SSTR2 Ki of 0.01 nM is 43-fold lower (higher affinity) than octreotide's SSTR2 Ki of 0.43 nM
Conditions	In vitro radioligand binding assays and cAMP functional assays. TBR-760 data: internal Tiburio data. BIM-23023 and octreotide binding data: literature reference (35) from 2018. Cabergoline data: internal Tiburio data. Octreotide functional data: Ipsen historical data. Reported in Table 1 of Halem et al. 2020.

Why This Matters

Establishes that Onzigolide occupies a singular pharmacological niche as the only pituitary-directed therapeutic candidate with quantified dual D2R/SSTR2 agonism. For procurement decisions, this means any research protocol requiring simultaneous engagement of both receptor systems in a single agent cannot be fulfilled by cabergoline, octreotide, pasireotide, or any combination thereof.

• [1] Halem HA, Hochgeschwender U, Rih JK, Nelson R, Johnson GA, Thiagalingam A, Culler MD. TBR-760, a Dopamine-Somatostatin Compound, Arrests Growth of Aggressive Nonfunctioning Pituitary Adenomas in Mice. Endocrinology. 2020 Aug 1;161(8):bqaa101. doi:10.1210/endocr/bqaa101 (Table 1) View Source

Prolonged GH Suppression Duration vs. Single Analogs

A key temporal differentiation was observed in the duration of maximal GH suppression from human GH-secreting pituitary adenoma cell cultures: after brief exposure, the SSTR2-selective analog BIM-23197 and the DA analog BIM-53097 each achieved maximal GH suppression only during a 12-hour window [1]. Under identical experimental conditions, BIM-23A760 maintained maximal GH suppression for a full 24 hours—twice the duration of either single-target agent [1]. The authors noted that this prolonged biological effect, while not fully mechanistically explained at the time of publication, was likely attributable to the high SSTR2 affinity (IC50: 3 pmol/L) and the chimeric molecule's capacity for sustained receptor engagement, and was considered to contribute directly to its higher overall anti-secretory efficacy [1].

GH Suppression Duration

Head-to-head

24 h sustained maximal GH suppression vs 12 h for single-target analogs

Reported temporal pharmacodynamic differentiation; may support less frequent dosing in experimental protocols

Primary human GH-adenoma cultures, brief exposure paradigm

Evidence Dimension	Duration of maximal GH suppression after brief agonist exposure in primary human GH-secreting pituitary adenoma cell cultures
Target Compound Data	BIM-23A760: maximal GH suppression sustained for 24 hours
Comparator Or Baseline	BIM-23197 (SSTR2-selective analog): maximal GH suppression achieved during 12 hours only. BIM-53097 (D2R-selective DA analog): maximal GH suppression achieved during 12 hours only
Quantified Difference	2-fold longer duration of maximal suppression (24 h vs. 12 h)
Conditions	Primary human GH-secreting pituitary adenoma cell cultures; brief exposure paradigm; GH secretion measured over time. Same experimental conditions for all compounds tested.

Why This Matters

The extended pharmacodynamic duration differentiates Onzigolide from single-target receptor agonists in experimental protocols where sustained hormone suppression is required. For in vitro assay design and in vivo dosing schedules, a 24-hour window of maximal effect vs. a 12-hour window translates to less frequent dosing requirements and more stable suppression profiles.

• [1] Jaquet P, Gunz G, Saveanu A, Barlier A, Dufour H, et al. BIM-23A760, a chimeric molecule directed towards somatostatin and dopamine receptors, vs universal somatostatin receptors ligands in GH-secreting pituitary adenomas partial responders to octreotide. J Endocrinol Invest. 2005;28(11 Suppl International):21-27. PMID: 16625841 View Source

IGF2/IR-A Pathway Suppression in GEP-NET Cells

In the BON-1 human pancreatic neuroendocrine tumor (panNET) cell line, BIM-23A760 (100 nM) inhibited insulin-like growth factor 2 (IGF2) protein secretion by -23.7±3.8% [1]. Critically, BIM-23A760 inhibited insulin receptor isoform A (IR-A) bioactivity—a key proliferative pathway in GEP-NETs—by -37.8±2.1%, which significantly exceeded the IR-A inhibition achieved by the clinically used combination of pasireotide (PAS) plus cabergoline (CAB) at the same concentration (-30.9±4.1%; p<0.0001) [1]. While PAS+CAB also inhibited IGF2 mRNA expression (-29.5±4.9%, p<0.01), the single-agent chimeric compound BIM-23A760 produced numerically greater functional pathway inhibition [1]. These data demonstrate that the covalently integrated dual pharmacology of the dopastatin scaffold yields superior suppression of the IGF2/IR-A signaling axis compared with the pharmacological equivalent of co-administering a multi-SSTR agonist (pasireotide) together with a D2R agonist (cabergoline).

IGF2/IR-A Pathway Suppression

Head-to-head

-37.8±2.1% IR-A inhibition vs -30.9±4.1% for pasireotide + cabergoline combination

Reported single-agent pathway-response context exceeding clinical combination comparator

BON-1 panNET cells, KIRA assay and ELISA, 100 nM

Evidence Dimension	Inhibition of IR-A bioactivity (kinase receptor activation assay) and IGF2 protein secretion (ELISA) in BON-1 panNET cells at 100 nM
Target Compound Data	BIM-23A760 (100 nM): IR-A bioactivity inhibition = -37.8±2.1%; IGF2 protein secretion inhibition = -23.7±3.8%
Comparator Or Baseline	Pasireotide + Cabergoline (each 100 nM): IR-A bioactivity inhibition = -30.9±4.1% (p<0.0001 vs. BIM-23A760); PAS+CAB also inhibited IGF2 mRNA by -29.5±4.9% (p<0.01) and IGFBP3 mRNA by -20.0±4.0% (p<0.01)
Quantified Difference	22% greater IR-A pathway inhibition by BIM-23A760 vs. PAS+CAB combination (-37.8% vs. -30.9%)
Conditions	BON-1 human pancreatic NET cell line; 100 nM concentration; IR-A bioactivity measured by kinase receptor activation (KIRA) assay; IGF2 protein measured by ELISA; mRNA measured by quantitative real-time PCR. BON-1 cells express high levels of IGF2 and IR-A, and also express SSTRs and D2R.

Why This Matters

Demonstrates that the single-entity chimeric dopastatin outperforms the two-drug clinical combination of pasireotide plus cabergoline in suppressing a validated oncogenic signaling pathway in GEP-NET cells. For investigators studying IGF system-driven neuroendocrine tumor biology, Onzigolide provides a unique single-agent tool that surpasses the efficacy of the most potent clinically available combined SSTR/D2R targeting strategy.

• [1] van Adrichem RCS, de Herder WW, Kamp K, Brugts MP, de Krijger RR, Sprij-Mooij DM, Lamberts SWJ, van Koetsveld PM, Janssen JAMJL, Hofland LJ. Effects of Somatostatin Analogs and Dopamine Agonists on Insulin-Like Growth Factor 2-Induced Insulin Receptor Isoform A Activation by Gastroenteropancreatic Neuroendocrine Tumor Cells. Neuroendocrinology. 2016;103(6):815-825. doi:10.1159/000444280 View Source

Onzigolide: Research Applications

NFPA In Vivo Efficacy Studies

Onzigolide (TBR-760) is indicated for preclinical NFPA research programs requiring a medical therapy with validated in vivo tumor-suppressive activity. The POMC-KO mouse model of aggressive NFPA—which shares 154 common gene signatures with human NFPAs—uniquely demonstrated complete tumor growth arrest with TBR-760 treatment, while equimolar or supratherapeutic doses of individual SSTR2 agonists, D2R agonists, or their combination produced no significant antitumor effect [1]. This model-dependent efficacy profile makes Onzigolide the only viable agent for studies investigating dual-receptor-mediated pituitary tumor control in an intact organism, and supports its use as a positive control or therapeutic lead in NFPA xenograft and transgenic experiments.

Acromegaly and GH-Secreting Adenoma Research

For in vitro studies using primary human GH-secreting pituitary adenoma cultures—particularly those derived from tumors with suboptimal clinical response to octreotide or lanreotide—Onzigolide provides significantly greater maximal GH suppression (38±2%) compared with octreotide (24±2%; p<0.03) [2]. The compound's 24-hour duration of maximal suppression versus 12 hours for individual SST or DA analogs [2] further supports its use in extended time-course secretion assays, pulsatile hormone release studies, and experiments investigating the mechanistic basis of sustained receptor activation through heterodimerization.

Prolactinoma Research Including DA-Resistant Models

Onzigolide is applicable to prolactinoma research paradigms spanning both DA-sensitive and DA-resistant contexts. Its 5-fold greater potency (EC50 0.5±0.1 pmol/L) relative to cabergoline (EC50 2.5±1.5 pmol/L) in suppressing PRL secretion, while achieving equivalent maximal efficacy, makes it a more sensitive tool for dose-response studies at the low-picomolar range [3]. In DA-resistant prolactinoma models where SSTR5 agonists (BIM-23206) and the pan-SSTR ligand pasireotide (SOM230) are ineffective, Onzigolide retains partial PRL inhibitory activity (21±3%), providing a research compound with functional activity in a setting where standard SST-based alternatives fail [3].

GEP-NET IGF2/IR-A Signaling Research

In gastroenteropancreatic neuroendocrine tumor (GEP-NET) research focused on the IGF2/IR-A proliferative signaling axis, Onzigolide provides a single-agent solution that outperforms the clinical standard combination of pasireotide plus cabergoline in suppressing IR-A bioactivity (-37.8±2.1% vs. -30.9±4.1%; p<0.0001) in the validated BON-1 cell model [4]. This application scenario is particularly relevant for studies where simultaneous D2R and SSTR2 engagement is hypothesized to be necessary for maximal pathway inhibition, and the use of a single chemical entity is preferred over multi-drug combination protocols to reduce confounding pharmacokinetic variables.

Application

Selection Property

Validation Focus

NFPA in vivo model studies

Chimeric architecture-dependent tumor control

Model-response endpoint context; component-only or combination arms fail to suppress growth

Acromegaly / GH-adenoma research

Superior maximal GH suppression vs octreotide

Octreotide-partial-responder primary culture models; sustained 24 h suppression window

Prolactinoma signaling studies

5× lower EC50 vs cabergoline, DA-resistant activity

DA-sensitive and DA-resistant prolactinoma primary cultures; dose-response interpretation

GEP-NET IGF2/IR-A pathway research

Single-agent IR-A inhibition exceeding PAS+CAB combo

BON-1 and related NET cell models; IGF2 secretion and IR-A bioactivity endpoints

• [1] Halem HA, Hochgeschwender U, Rih JK, Nelson R, Johnson GA, Thiagalingam A, Culler MD. TBR-760, a Dopamine-Somatostatin Compound, Arrests Growth of Aggressive Nonfunctioning Pituitary Adenomas in Mice. Endocrinology. 2020 Aug 1;161(8):bqaa101. doi:10.1210/endocr/bqaa101 View Source
• [2] Jaquet P, Gunz G, Saveanu A, Barlier A, Dufour H, et al. BIM-23A760, a chimeric molecule directed towards somatostatin and dopamine receptors, vs universal somatostatin receptors ligands in GH-secreting pituitary adenomas partial responders to octreotide. J Endocrinol Invest. 2005;28(11 Suppl International):21-27. PMID: 16625841 View Source
• [3] Fusco A, Gunz G, Jaquet P, et al. Somatostatinergic ligands in dopamine-sensitive and -resistant prolactinomas. European Journal of Endocrinology. 2008 May;158(5):595-603. doi:10.1530/EJE-07-0806 View Source
• [4] van Adrichem RCS, de Herder WW, Kamp K, Brugts MP, de Krijger RR, Sprij-Mooij DM, Lamberts SWJ, van Koetsveld PM, Janssen JAMJL, Hofland LJ. Effects of Somatostatin Analogs and Dopamine Agonists on Insulin-Like Growth Factor 2-Induced Insulin Receptor Isoform A Activation by Gastroenteropancreatic Neuroendocrine Tumor Cells. Neuroendocrinology. 2016;103(6):815-825. doi:10.1159/000444280 View Source